BST exhibits excellent dielectric properties, meaning it can store electrical energy efficiently. This makes it a potential candidate for high-performance capacitors, which are crucial components in electronic devices. Research suggests that BST's permittivity (ability to store electrical energy) can be tailored by varying the Ba/Sr ratio, allowing for customization for specific applications. PubChem, Barium strontium dititanate(2-): )
Electrodes and Solid Oxide Fuel Cells (SOFCs):
BST demonstrates good electrical conductivity and electrochemical properties. This makes it a potential material for electrodes in SOFCs, which are devices that convert chemical energy into electricity. Research is ongoing to explore BST's potential for lowering the operating temperature of SOFCs, which would improve their efficiency and make them more practical for various applications. ScienceDirect, Electrical properties of strontium barium titanate ceramics for solid oxide fuel cell applications
Piezoelectric Materials:
BST exhibits piezoelectricity, the ability to convert mechanical stress into electrical energy and vice versa. This property makes it a potential candidate for various sensor applications, such as pressure sensors and microelectromechanical systems (MEMS). Research is underway to optimize BST's piezoelectric properties for specific sensing applications. American Institute of Physics, Enhanced piezoelectric properties of barium strontium titanate ceramics
Photocatalytic Materials:
BST shows promise as a photocatalyst, a material that uses light to drive chemical reactions. Research suggests that BST can be modified to absorb specific wavelengths of light and promote the degradation of pollutants or the generation of hydrogen fuel. ResearchGate, Photocatalytic properties of barium strontium titanate_ Bár ium_Strontium_Titanate
Medical Imaging:
BST nanoparticles are being explored for their potential applications in medical imaging techniques like X-ray computed tomography (CT) and magnetic resonance imaging (MRI). Research suggests that BST nanoparticles can enhance contrast in these imaging modalities, potentially leading to improved diagnosis of various medical conditions. National Institutes of Health, Barium strontium titanate nanoparticles for enhanced X-ray computed tomography imaging
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